Cas no 1174906-84-3 (5-Chloro-2-methylthiobenzamide)

• Product Name: 5-Chloro-2-methylthiobenzamide
• CAS No: 1174906-84-3
• MF: C₈H₈ClNS
• MW: 185.673819541931
• CID: 4683528
• PubChem ID: 39388430
• Update Time: 2025-06-29

5-Chloro-2-methylthiobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylthiobenzamide
• 5-chloro-2-methylbenzenecarbothioamide
• 5-chloro-2-methylbenzene-1-carbothioamide

• Inchi： 1S/C8H8ClNS/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： VRBFZACOOIIEFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C(N)=S)C=1

Computed Properties

• Exact Mass: 185.0065981g/mol
• Monoisotopic Mass: 185.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-Chloro-2-methylthiobenzamide

5-Chloro-2-methylthiobenzamide: A Comprehensive Overview

5-Chloro-2-methylthiobenzamide, also known by its CAS number 1174906-84-3, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of benzamides, which are derivatives of benzene with an amide functional group. The presence of a methylthio group (-SMe) at the 2-position and a chlorine atom at the 5-position introduces distinct electronic and steric effects, making it a subject of interest in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-Chloro-2-methylthiobenzamide typically involves multi-step processes, often starting from benzene derivatives. One common approach is the substitution reaction where the appropriate positions are modified to introduce the methylthio and chlorine groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

One of the most promising applications of 5-Chloro-2-methylthiobenzamide lies in its potential as a precursor for bioactive compounds. The methylthio group is known to enhance the bioavailability of certain drugs, while the chlorine substituent can modulate pharmacokinetic properties. Studies have shown that this compound can serve as a building block for developing novel antibiotics and antiviral agents. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-Chloro-2-methylthiobenzamide exhibit potent inhibitory activity against bacterial enzymes responsible for antibiotic resistance.

In addition to its pharmaceutical applications, 5-Chloro-2-methylthiobenzamide has shown potential in agrochemicals. The compound's ability to interact with plant hormones has led to investigations into its role as a growth regulator. Field trials conducted in collaboration with agricultural research institutions have indicated that this compound can enhance crop yields under stress conditions such as drought or salinity. These findings align with the growing demand for sustainable agricultural practices and eco-friendly chemical solutions.

The environmental impact of 5-Chloro-2-methylthiobenzamide has also been a focus of recent research. Studies on its degradation pathways reveal that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This characteristic makes it a more environmentally friendly alternative to traditional chemicals used in agriculture and industry. Regulatory agencies have expressed interest in these findings, potentially paving the way for broader acceptance and use.

The structural versatility of 5-Chloro-2-methylthiobenzamide extends to materials science applications as well. Its ability to form stable complexes with metal ions has led to explorations in catalysis and sensor technology. For example, researchers have developed sensors based on this compound that can detect trace amounts of heavy metals in water samples with high sensitivity. Such innovations underscore its potential role in environmental monitoring systems.

In conclusion, 5-Chloro-2-methylthiobenzamide, CAS number 1174906-84-3, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool in drug discovery, agriculture, and environmental technology. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.